1-(4-{4-[(2,4-dimethoxyphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone

• IUPAC Name: 1-[4-[4-(2,4-dimethoxyphenyl)sulfonylpiperazin-1-yl]phenyl]ethanone
• InChI: InChI=1S/C20H24N2O5S/c1-15(23)16-4-6-17(7-5-16)21-10-12-22(13-11-21)28(24,25)20-9-8-18(26-2)14-19(20)27-3/h4-9,14H,10-13H2,1-3H3
• InChI Key: GRRXLJMVOFWYIE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C20H24N2O5S
• Molecular Weight: 404.5 g/mol

Description

1-(4-{4-[(2,4-dimethoxyphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 404.14059304 g/mol and the complexity rating of the compound is 619. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Enzymatic Metabolism and Pharmacokinetics

One study focused on the metabolic pathway of a novel antidepressant, highlighting the involvement of multiple cytochrome P450 enzymes in its oxidative metabolism. This research provides insights into the drug's pharmacokinetics, which is crucial for understanding its metabolism and elimination from the body (Hvenegaard et al., 2012).

Anticancer Activity

Research into 1,2,4-triazine derivatives bearing the piperazine amide moiety against breast cancer cells indicates potential antiproliferative agents, comparing their efficacy with established anticancer drugs (Yurttaş et al., 2014).

Electrochemical Synthesis

Studies have developed environmentally friendly electrochemical methods for synthesizing new phenylpiperazine derivatives, demonstrating the compound's utility in facilitating the synthesis of novel chemical entities (Nematollahi & Amani, 2011).

Antimicrobial and Antibacterial Agents

Several compounds synthesized from derivatives of 1-(4-{4-[(2,4-dimethoxyphenyl)sulfonyl]-1-piperazinyl}phenyl)ethanone have been evaluated for their antimicrobial and antibacterial activities, highlighting their potential as therapeutic agents in treating infections (Vinaya et al., 2008).

Enzyme Inhibitory Activity

Compounds derived from the subject chemical have shown promising enzyme inhibitory activities, such as against α-glucosidase, which is significant for therapeutic applications in diseases like diabetes (Abbasi et al., 2019).

Adenosine Receptor Antagonists

The development of adenosine A2B receptor antagonists from 1-alkyl-8-(piperazine-1-sulfonyl)phenylxanthines showcases the compound's application in designing drugs targeting cardiovascular diseases and other conditions (Borrmann et al., 2009).

Crystal Structure Analysis

Crystallographic analysis of derivatives like 4-phenyl-piperazine-1-sulfonamide contributes to the understanding of molecular structures and interactions, aiding in the design of compounds with desired physical and chemical properties (Berredjem et al., 2010).